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Introduction

Substance P (SP) is an undecapeptide neuropeptide, a member of the tachykinin family, first
identified in 1931 by von Euler and Gaddum.[1] Encoded by the TAC1 gene, it is widely
distributed throughout the central and peripheral nervous systems.[1][2] Beyond its well-
established role as a neurotransmitter in pain transmission and a modulator of smooth muscle
contractility, Substance P is a potent immunomodulatory molecule.[3][4] It acts as a critical
communication link between the nervous and immune systems, primarily by binding to its high-
affinity G protein-coupled receptor, the neurokinin-1 receptor (NK1R).[5][6][7] This interaction
initiates a cascade of intracellular events that influence the function of a wide array of immune
cells, driving inflammatory responses and contributing to the pathogenesis of numerous
inflammatory diseases.[4][8][9] This guide provides a detailed examination of the molecular
mechanisms, cellular effects, and experimental methodologies related to the function of
Substance P in the immune system.
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Substance P and the Neurokinin-1 Receptor (NK1R)
in the Immune System

Substance P exerts its biological effects by binding to neurokinin receptors (NKRs), with the
highest affinity for NK1R.[6] Both full-length and truncated isoforms of the NK1R exist, which
may have different signaling capabilities.[7][9] A diverse range of immune cells express NK1R,
rendering them responsive to Substance P. These include macrophages, dendritic cells, mast
cells, eosinophils, neutrophils, lymphocytes, and natural killer (NK) cells.[1][4][10] Furthermore,
some immune cells, such as macrophages, eosinophils, and lymphocytes, can themselves
secrete Substance P, creating the potential for autocrine and paracrine signaling loops that can
amplify inflammatory responses.[4][5]

Signaling Pathways

The binding of Substance P to NK1R on immune cells triggers several key intracellular
signaling pathways:[1][2][11]

e Phospholipase C (PLC) Pathway: Activation of NK1R stimulates PLC, which hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 mediates the release of intracellular calcium stores, while DAG
activates protein kinase C (PKC).[1][2]

o Mitogen-Activated Protein Kinase (MAPK) Cascade: The SP-NK1R interaction activates
members of the MAPK family, including extracellular signal-regulated kinases 1/2 (ERK1/2)
and p38 MAPK.[1][9]

» NF-kB Activation: Downstream of these cascades, Substance P signaling leads to the
activation of the transcription factor Nuclear Factor-kappa B (NF-kB), a master regulator of
inflammatory gene expression.[1][9][12][13] This activation is crucial for the subsequent
production of proinflammatory cytokines and chemokines.[1][9]

The culmination of these signaling events is the modulation of key immune functions, including
cell proliferation, migration, degranulation, and the production of inflammatory mediators.[1][14]
[15]
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Caption: Substance P-NK1R Signaling Cascade. (Max Width: 760px)

Functional Roles of Substance P in Immune Cells

Substance P modulates the activity of both the innate and adaptive immune systems, often

promoting a proinflammatory environment.[1]

Mast Cells

Mast cells, strategically located at host-environment interfaces, are key players in neurogenic
inflammation. Substance P is a potent inducer of mast cell degranulation, leading to the release
of pre-formed mediators such as histamine, serotonin, and proteases (e.g., tryptase, chymase).
[16][17][18] This degranulation can be triggered through both NK1R and the Mas-related G
protein-coupled receptor X2 (MRGPRX2).[11][18][19] The released mediators contribute to
vasodilation and increased vascular permeability, hallmarks of inflammation.[8][13] SP also
stimulates mast cells to synthesize and secrete cytokines and chemokines, including TNF-a
and VEGF.[1][6]

Macrophages

Substance P significantly influences macrophage function. It enhances phagocytosis and
chemotaxis and can prime macrophages for an augmented proinflammatory response to other
stimuli like lipopolysaccharide (LPS).[1][20][21] SP stimulates macrophages to produce a range
of proinflammatory cytokines, including IL-1, IL-6, and TNF-a.[9] Recent studies also indicate
that Substance P can influence macrophage polarization, promoting a shift towards the M2
phenotype, which is involved in tissue repair and fibrosis under certain conditions.[22][23]
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Conversely, cytokines like IFN-y and IL-4 can upregulate NK1R expression on macrophages,
creating a positive feedback loop.[1][24]

T Lymphocytes

Substance P directly stimulates the proliferation of human T lymphocytes, an effect that is likely
mediated through the upregulation of IL-2 expression.[1][25][26] Studies have shown that SP at
concentrations from 10~ M to 10~7 M can significantly stimulate T cell proliferation.[25] It can
also augment the proliferative response to mitogens like phytohemagglutinin (PHA).[25] SP
appears to preferentially promote Thl-type immune responses by inducing the production of
IFN-y, while having little effect on Th2 cytokines like IL-4 and IL-5 in some models.[1] However,
in other contexts, it has been shown to promote the generation of memory Th17 cells.[1][6]

Dendritic Cells (DCs)

Dendritic cells are crucial for initiating adaptive immune responses. Sensory neuron-derived
Substance P has been shown to be a key trigger for the migration of specific DC subsets (e.g.,
CD301b* DCs) from the periphery (like the skin) to draining lymph nodes.[27][28][29] This
process is essential for initiating T-cell mediated allergic immune responses.[27][28] SP also
enhances the survival of dendritic cells by promoting the expression of the anti-apoptotic
protein Bcl-2.[1]

Quantitative Analysis of Substance P's
Immunomodulatory Effects

The following tables summarize quantitative data from various studies, illustrating the potent
effects of Substance P on immune cell functions.

Table 1: Effect of Substance P on Cytokine & Mediator Production
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Stimulus (SP Mediator Observed
Cell Type . Reference
Concentration) Measured Effect
Human
Strong
Astrocytoma 100 nM IL-6, IL-8 . . [30]
induction
(U373MG)
Human - IL-1, IL-6, TNF-a, Induction of
Not specified )
Monocytes IFN-y synthesis
Murine o ] ] Significant
) Priming with SP, Proinflammatory
Peritoneal ) enhancement of [20]
then LPS Cytokines ]
Macrophages secretion
) ] Significant
Human Mast Histamine, .
1uM-5puM release/productio  [31]
Cells (LAD2) CCL2, TNF

n

| Human T Cells (activated) | 10712 M | IL-2 | Enhanced mRNA expression and secretion |[26] |

Table 2: Proliferative and Cytotoxic Effects of Substance P

SP Measured
Cell Type . Result Reference
Concentration Effect

Proliferation

Human T 10-** M to 107 . Significant
([*H]thymidine ) . [25]
Lymphocytes M stimulation
uptake)
Human T Augmentation of Enhanced
10-2 M to 10-8 M o [25]
Lymphocytes PHA response proliferation

Human NK Cells

] 10-¢ M Cytotoxicity ~20% inhibition [32]
(YTS line)

| Ex vivo Human NK Cells | 10—> M | Cytotoxicity | ~20% inhibition |[32] |

Table 3: Substance P Receptor Binding Characteristics
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. Dissociation Receptor Sites
Cell Type Ligand Reference
Constant (Kd) per Cell

| Human T Lymphocytes | [*H]substance P | 1.85 £ 0.70 x 10~7 M | 7035 £ 2850 |[33] |

Key Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below
are outlines of common protocols used to investigate the function of Substance P.

Protocol 1: Mast Cell Degranulation Assay

This protocol measures the release of 3-hexosaminidase, an enzyme stored in mast cell
granules, as an indicator of degranulation.

o Cell Culture: Culture human mast cell lines (e.g., LAD2) in appropriate media (e.g., StemPro-
34 supplemented with SCF).

o Cell Plating: Plate cells in a 96-well plate at a suitable density.

o Stimulation: Wash cells with a buffered salt solution (e.g., Tyrode's buffer). Add Substance P
at various concentrations (e.g., 0.1 uM to 10 uM) and incubate for 30 minutes at 37°C.
Include a positive control (e.g., ionomycin) and a negative control (buffer only).

o Supernatant Collection: Centrifuge the plate and collect the supernatants.
» [(-Hexosaminidase Assay:

o Lyse the remaining cells with Triton X-100 to measure total cellular 3-hexosaminidase
content.

o Incubate both supernatants and cell lysates with the substrate p-nitrophenyl-N-acetyl-3-D-
glucosaminide (pNAG) in a citrate buffer.

o Stop the reaction with a stop buffer (e.g., glycine buffer).

o Measure absorbance at 405 nm using a plate reader.
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o Calculation: Express degranulation as a percentage of total B-hexosaminidase released into
the supernatant relative to the total cellular content.

Protocol 2: T-Cell Proliferation Assay

This protocol uses the incorporation of a radiolabeled nucleoside, [3H]thymidine, to quantify
DNA synthesis as a measure of cell proliferation.

o Cell Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from whole blood using
Ficoll-Paque density gradient centrifugation. Purify T lymphocytes using nylon wool columns
or magnetic bead-based negative selection.

o Cell Culture: Culture purified T cells in 96-well plates in complete RPMI-1640 medium.

o Stimulation: Add Substance P at various concentrations (e.g., 10733 M to 10~7 M), with or
without a co-stimulant like Phytohemagglutinin (PHA, e.g., 1 pg/mL).

e |ncubation: Incubate the cells for 48-72 hours at 37°C in a 5% CO:2 incubator.
e Radiolabeling: Add [3H]thymidine to each well and incubate for an additional 18 hours.

e Harvesting and Measurement: Harvest the cells onto glass fiber filters using a cell harvester.
Measure the incorporated radioactivity using a liquid scintillation counter. Results are
expressed as counts per minute (CPM).
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Caption: Workflow for studying SP's effect on immune cells. (Max Width: 760px)

Therapeutic Implications

The central role of the Substance P/NK1R signaling axis in promoting inflammation makes it an
attractive therapeutic target for a variety of disorders.[4][34] Elevated levels of SP and
upregulated NK1R expression are found in tissues from patients with inflammatory bowel
disease (IBD), rheumatoid arthritis (RA), and asthma.[4] Consequently, NK1R antagonists have

© 2026 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b15747524/docs?utm_src=pdf-body-img#substance-p-and-its-function-in-the-immune-system
https://pubmed.ncbi.nlm.nih.gov/15334652/
https://pubmed.ncbi.nlm.nih.gov/27430034/
https://pubmed.ncbi.nlm.nih.gov/15334652/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15747524?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

been investigated as potential treatments for these conditions.[4][34] By blocking the
proinflammatory effects of Substance P, these antagonists can reduce neurogenic
inflammation, decrease cytokine production, and alleviate disease symptoms in preclinical
models.[12][13] The development of potent and selective NK1R antagonists represents a
promising strategy for the clinical management of chronic inflammatory and autoimmune
diseases.[12][34]

Conclusion

Substance P is far more than a simple neurotransmitter; it is a pivotal mediator in the complex
interplay between the nervous and immune systems. Through its interaction with the NK1R,
Substance P activates key signaling pathways in immune cells, leading to cell proliferation,
migration, and the production of a host of inflammatory mediators. It orchestrates neurogenic
inflammation and contributes significantly to the pathophysiology of numerous inflammatory
diseases. A thorough understanding of its mechanisms of action, supported by robust
guantitative data and detailed experimental protocols, is essential for researchers and
clinicians aiming to develop novel therapeutics that target this critical neuro-immune axis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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